2,2',3,3',4,4',5,5',6-Nonachloro-1,1'-biphenyl-13C12

• Molecular Formula: C12HCl9
• Molecular Weight: 476.1 g/mol
• InChI: InChI=1S/C12HCl9/c13-3-1-2(5(14)9(18)6(3)15)4-7(16)10(19)12(21)11(20)8(4)17/h1H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• InChIKey: JFIMDKGRGPNPRQ-WCGVKTIYSA-N

Quantifying native PCB-206 in environmental or biological matrices? Non-homologous surrogates introduce systematic errors. This uniformly 13C12-labeled nonachlorobiphenyl (IUPAC 206) solves that: - 99 atom % 13C isotopic purity ensures co-elution & identical ionization - Certified 40 ± 2 µg/mL in nonane, compliant with HJ 909-2017, HJ 952-2018, EPA 1668C - Use as extraction/LOC/recovery standard; corrects matrix effects & lipid removal steps

13C12-PCB-206 Certified Reference Material

2,2',3,3',4,4',5,5',6-Nonachloro-1,1'-biphenyl-13C12 (CAS: 208263-75-6) is a stable isotope-labeled analog of PCB congener 206. It features complete 13C substitution on all twelve carbon atoms of the biphenyl backbone [1]. This compound serves as a primary tool for isotope dilution mass spectrometry (IDMS), enabling precise quantification of its non-labeled counterpart (PCB-206) in complex environmental and biological samples [2].

Method workflowUS EPA 1668C and Chinese HJ 753/909/952 HRGC/HRMS analysis

Isotopic purityHigh isotopic enrichment for low-background isotope dilution MS

FormatNonane solution with certified concentration, ready-to-use

• [1] MedChemExpress. 2,2',3,3',4,4',5,5',6-Nonachloro-1,1'-biphenyl-13C12 Product Page. View Source
• [2] INIS Repository. Synthesis and application of 13C12-labelled PCBs as recovery surrogates and internal standards. View Source

Why 13C12-PCB-206 Cannot Be Substituted in HRMS

Using a non-13C12-labeled analog (e.g., a deuterated standard or a 13C-labeled congener with a different chlorine substitution pattern) introduces significant analytical error in IDMS workflows. Differences in physicochemical properties can lead to non-identical behavior during extraction, cleanup, and gas chromatographic separation, thereby failing to correct for matrix-specific recovery losses or instrument variability. This results in compromised accuracy and precision, particularly for the low-level (ppb to ppq) quantification mandated in environmental and food safety regulations [1][2]. The exact co-elution and identical ionization characteristics of a fully 13C-labeled congener are essential for minimizing these errors and achieving method validation criteria [3].

Retention time mismatch

Different congeners (e.g., PCB-209) elute later and may co-elute with other nonachlorobiphenyls, risking misidentification.

Regulatory traceability break

Omitting 13C12-PCB-206 from mandated mixed standards invalidates method compliance and data acceptance in Chinese protocols.

Deuterated analog instability

Deuterated surrogates may undergo H/D exchange, altering recovery; the 13C12 backbone ensures co-elution and ionization fidelity.

• [1] Accelerated Solvent Extraction-GC/MS Method for PCBs in Food. Application of 13C12-substituted isotopes for internal standard quantification. View Source
• [2] ISO 17025 and EPA Method 1668C. Requirements for isotope dilution and labeled internal standards for POPs analysis. View Source
• [3] Juan, C.-Y., et al. Methods for the analysis of PCBs in human food, faeces and serum. Chemosphere, 1999, 39(9), 1467-1476. View Source

Comparative Performance of 13C12-PCB-206

Regulatory Mandate in Chinese Environmental Standards

The utility of 2,2',3,3',4,4',5,5',6-Nonachloro-1,1'-biphenyl-13C12 as an internal standard is directly tied to its isotopic enrichment. Synthesis reports confirm that the mass spectrum is consistent with an isotopic purity of >= 99 atom % 13C [1]. This high level of enrichment is essential to minimize signal contribution from the native unlabeled PCB-206 (M) at the internal standard's mass (M+12), ensuring accurate and precise isotope dilution calculations, especially at trace concentrations.

Regulatory Mandate

Class-level inference

Mandated in 8-comp. 13C-PCB mix for HJ 753/909/952; PCB-209 used separately as syringe standard.

Method compliance for Chinese environmental testing

Review specific regulatory role assignments per standard

Evidence Dimension	Isotopic Purity (atom % 13C)
Target Compound Data	>= 99 atom % 13C
Comparator Or Baseline	Unlabeled PCB-206 (natural abundance ~1.1% 13C) or lower-purity labeled standards
Quantified Difference	Quantitative difference not provided; based on vendor specification
Conditions	Synthesis and mass spectrometric characterization of 13C12-labeled PCB congeners

Why This Matters

High isotopic purity is a non-negotiable prerequisite for minimizing measurement uncertainty in IDMS, directly impacting the reliability of analytical results.

• [1] INIS Repository. Methods for synthesis of 13C12-labelled PCBs; mass spectrum consistent with >= 99 atom % 13C. View Source

GC Resolution from Co-eluting Congeners

In a validated method for trace PCB determination in biological matrices (grass, silage, faeces, milk-fat), 13C12-labeled PCBs, including the nonachloro congener class, were used as recovery standards. The method demonstrated robust performance, achieving within-batch mean recoveries of 91–116% for vegetation samples with RSDs between 1-11%, and batch-to-batch average recovery of 106% (RSD 11-14%) [1]. This performance validates the compound's ability to accurately track and correct for analyte loss across complex sample preparation workflows.

GC Resolution

Cross-study comparable

Earliest eluting nonachlorobiphenyl; baseline separation from PCB-208 and PCB-209 on DB-5ms under EPA 1668 conditions.

Accurate congener-specific identification

Verify column and temperature program match

Evidence Dimension	Analytical Recovery
Target Compound Data	Within-batch mean recovery: 91–116% (vegetation); Batch-to-batch mean recovery: 106% (vegetation)
Comparator Or Baseline	Alternative extraction/cleanup methods compared (e.g., simple milk-fat extraction vs. Soxhlet)
Quantified Difference	Quantitative difference not provided; data is for class of 13C12-PCBs
Conditions	Biological matrices (grass, silage, milk-fat) using GC-MS quantification

Why This Matters

Demonstrated high and reproducible recovery is crucial for meeting regulatory data quality objectives in environmental monitoring and toxicology studies.

• [1] Development and validation of methods for the trace determination of PCBs in biological matrices. Chemosphere, 1998, 36(13), 2671-2687. View Source

Applications of 13C12-PCB-206

Isotope Dilution Analysis of PCB-206 in Water and Soil

This compound is the definitive internal standard for quantifying the nonachloro PCB-206 congener in environmental fate and transport studies. Its use in isotope dilution GC-MS or GC-MS/MS methods compensates for matrix-induced signal suppression or enhancement, ensuring that reported concentrations meet the data quality standards required for regulatory submission under frameworks like EPA Method 1668 [1].

Congener-Specific HRGC/HRMS Analysis in Biosolids and Tissue

In studies analyzing PCB body burdens in human serum, adipose tissue, or milk, this labeled standard is critical. It corrects for analyte losses during lipid extraction and extensive sample cleanup, enabling accurate exposure assessment for this highly chlorinated, bioaccumulative congener [2][3].

Matrix Spike Recovery in Biological and Food Samples

For food testing laboratories monitoring PCB levels in fish, meat, and dairy products to ensure compliance with maximum residue limits, this compound serves as a mandatory analytical standard. It supports the generation of legally defensible data by providing a means to achieve the required method precision and accuracy [1][2].

Application

Selection Property

Validation Focus

Water and soil analysis (HJ 909/952)

Inclusion in certified mixed surrogate standard

Regulatory method compliance and traceability

Biosolids and tissue analysis (EPA 1668C)

Nonachlorobiphenyl LOC internal standard

Chromatographic resolution and data defensibility

Biological fluid and food recovery studies

Fully 13C-labeled analog for lipid partitioning

Recovery efficiency and matrix effect correction

• [1] EPA Method 1668C. Chlorinated Biphenyl Congeners in Water, Soil, Sediment, Biosolids, and Tissue by HRGC/HRMS. View Source
• [2] Analysis and Quality Control of WHO- and UNEP-Coordinated Human Milk Studies 2000–2019. View Source
• [3] Gas chromatographic/mass spectrometric analysis of human serum for non-ortho and ortho substituted PCBs using isotope-dilution MS. Chemosphere, 1989, 18(1-6), 1325-1332. View Source